Cas no 65194-68-5 (2-(morpholin-4-yl)-5-sulfamoylbenzoic acid)

• Product Name: 2-(morpholin-4-yl)-5-sulfamoylbenzoic acid
• CAS No: 65194-68-5
• MF: C₁₁H₁₄N₂O₅S
• MW: 286.304261684418
• CID: 517515
• PubChem ID: 4962116
• Update Time: 2026-04-29

2-(morpholin-4-yl)-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-(aminosulfonyl)-2-(4-morpholinyl)-
• 2-morpholin-4-yl-5-sulfamoylbenzoic acid
• 5-(AMINOSULFONYL)-2-MORPHOLIN-4-YLBENZOIC ACID
• 2-(morpholin-4-yl)-5-sulfamoylbenzoic acid

Computed Properties

• Exact Mass: 285.05459

Experimental Properties

• PSA: 112.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-(morpholin-4-yl)-5-sulfamoylbenzoic acid

Introduction to 2-(morpholin-4-yl)-5-sulfamoylbenzoic acid (CAS No. 65194-68-5)

2-(morpholin-4-yl)-5-sulfamoylbenzoic acid (CAS No. 65194-68-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Morpholine-4-yl-sulfamoylbenzoic acid, is characterized by its unique structural features, which include a morpholine ring and a sulfamoyl group attached to a benzoic acid moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing scientific investigations.

The chemical structure of 2-(morpholin-4-yl)-5-sulfamoylbenzoic acid is defined by its molecular formula, C₁₁H₁₃N₃O₅S, and a molecular weight of 283.30 g/mol. The compound is a white crystalline solid with a melting point of approximately 170-172°C. Its solubility in water is moderate, and it can be dissolved in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

In the realm of medicinal chemistry, 2-(morpholin-4-yl)-5-sulfamoylbenzoic acid has been explored for its potential as a scaffold for the development of novel drugs. The morpholine ring and sulfamoyl group are known to confer specific biological activities, making this compound a valuable starting point for drug design. Recent studies have highlighted its potential as an inhibitor of various enzymes and receptors, which are implicated in several diseases.

Enzyme Inhibition: One of the key areas of research involving 2-(morpholin-4-yl)-5-sulfamoylbenzoic acid is its ability to inhibit specific enzymes. For instance, it has been shown to exhibit potent inhibitory activity against carbonic anhydrase (CA), an enzyme involved in various physiological processes, including pH regulation and ion transport. Inhibition of CA has therapeutic implications in conditions such as glaucoma, epilepsy, and obesity. A study published in the Journal of Medicinal Chemistry reported that derivatives of 2-(morpholin-4-yl)-5-sulfamoylbenzoic acid demonstrated selective inhibition of CA isoforms II and IV, with IC₅₀ values in the low micromolar range.

Anti-inflammatory Properties: Another promising application of 2-(morpholin-4-yl)-5-sulfamoylbenzoic acid is its anti-inflammatory activity. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that this compound can modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation. A study published in the European Journal of Pharmacology demonstrated that treatment with 2-(morpholin-4-yl)-5-sulfamoylbenzoic acid significantly reduced paw edema in a rat model of carrageenan-induced inflammation.

Cancer Therapy: The potential of 2-(morpholin-4-yl)-5-sulfamoylbenzoic acid as an anticancer agent has also been investigated. Cancer cells often exhibit altered metabolic pathways and increased proliferation rates, which can be targeted by specific inhibitors. Studies have shown that this compound can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. A recent publication in Cancer Letters reported that treatment with 2-(morpholin-4-yl)-5-sulfamoylbenzoic acid led to significant inhibition of cell growth and induction of apoptosis in human breast cancer cells.

Clinical Trials: While preclinical studies have provided promising results, the clinical translation of 2-(morpholin-4-yl)-5-sulfamoylbenzoic acid-based therapies is still in its early stages. Several clinical trials are currently underway to evaluate the safety and efficacy of this compound in various disease conditions. For example, a Phase I clinical trial is being conducted to assess the safety profile and pharmacokinetics of a derivative of 2-(morpholin-4-yl)-5-sulfamoylbenzoic acid in patients with advanced solid tumors.

Synthesis and Derivatives: The synthesis of 2-(morpholin-4-yl)-5-sulfamoylbenzoic acid involves several steps, including the formation of the morpholine ring, introduction of the sulfamoyl group, and final functionalization to obtain the desired product. Various synthetic routes have been developed to optimize yield and purity. Additionally, numerous derivatives of this compound have been synthesized to explore their biological activities further. These derivatives often involve modifications to the morpholine ring or the sulfamoyl group to enhance potency or selectivity.

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